![molecular formula C10H8INO B1305843 4-Iodo-5-methyl-3-phenylisoxazole CAS No. 31295-66-6](/img/structure/B1305843.png)
4-Iodo-5-methyl-3-phenylisoxazole
Overview
Description
4-Iodo-5-methyl-3-phenylisoxazole is a compound that falls within the class of isoxazoles, which are heterocyclic compounds containing an oxygen atom and a nitrogen atom in a five-membered ring. The specific substitution pattern of this compound suggests potential biological activity and relevance in synthetic chemistry for the development of pharmaceuticals and materials with unique properties.
Synthesis Analysis
The synthesis of isoxazole derivatives can be achieved through various methods, including 1,3-dipolar cycloadditions, as seen in the synthesis of 5-(tributylstannyl)isoxazoles . These methods can be further modified to introduce specific substituents such as iodine, which is a key feature in this compound. For instance, the palladium-catalyzed cross-coupling reactions are utilized to introduce aryl groups into the isoxazole ring, as demonstrated in the synthesis of 4-aryl-3,5-dimethylisoxazoles . Additionally, the use of 1-copper(I) alkynes in the presence of molecular iodine can be a synthetic equivalent for introducing iodine into the isoxazole ring .
Molecular Structure Analysis
Isoxazole derivatives exhibit interesting tautomeric behaviors, which can be influenced by substituents on the ring. The presence of electron-withdrawing groups such as iodine can affect the tautomeric equilibrium . The crystal structure of isoxazole derivatives, such as those reported for azo dyes , can provide insights into the molecular geometry and electronic distribution, which are crucial for understanding the reactivity and interaction of this compound with biological targets or other chemical entities.
Chemical Reactions Analysis
Isoxazole rings can participate in various chemical reactions, including nucleophilic substitutions and cycloadditions. The presence of a halogen, such as iodine, makes the isoxazole ring a suitable candidate for further functionalization through nucleophilic aromatic substitution or via palladium-catalyzed coupling reactions . The reactivity of the isoxazole ring can also be exploited in the synthesis of other heterocyclic compounds, as seen in the rearrangement of isoxazol-5(2H)-ones to imidazo[1,2-a]pyridines and indoles .
Physical and Chemical Properties Analysis
The physical and chemical properties of isoxazole derivatives are influenced by their substituents. The introduction of a methyl group and a phenyl ring can impact the compound's lipophilicity, which correlates with biological activity against certain targets, such as human rhinovirus . The presence of iodine can increase the molecular weight and potentially affect the compound's boiling point, solubility, and stability. The mesomorphic properties of isoxazole derivatives, which are important for liquid crystal applications, can also be tailored by the introduction of various substituents .
Safety and Hazards
Mechanism of Action
Target of Action
Isoxazole derivatives are known to interact with various biological targets due to their chemical diversity .
Mode of Action
Isoxazoles generally undergo (3 + 2) cycloaddition reactions, where an alkyne acts as a dipolarophile and nitrile oxide as the dipole . This reaction is crucial for the synthesis of isoxazole derivatives .
Pharmacokinetics
The compound’s molecular weight is 28508 , which is within the optimal range for drug-like molecules, potentially indicating good bioavailability.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 4-Iodo-5-methyl-3-phenylisoxazole, it is recommended to keep it in a dark place, sealed in dry conditions, and at an ambient temperature . These conditions help maintain the compound’s stability and efficacy.
properties
IUPAC Name |
4-iodo-5-methyl-3-phenyl-1,2-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8INO/c1-7-9(11)10(12-13-7)8-5-3-2-4-6-8/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDVPBKUHWSZYIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8INO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60379845 | |
Record name | 4-Iodo-5-methyl-3-phenylisoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60379845 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31295-66-6 | |
Record name | 4-Iodo-5-methyl-3-phenylisoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60379845 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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